Cas no 130658-11-6 (Cyclopenta[c]pyrrol-4(1H)-one,hexahydro-, cis- (9CI))

• Product Name: Cyclopenta[c]pyrrol-4(1H)-one,hexahydro-, cis- (9CI)
• CAS No: 130658-11-6
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD18835713
• CID: 135040
• PubChem ID: 14988997
• Update Time: 2025-05-30

Cyclopenta[c]pyrrol-4(1H)-one,hexahydro-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrol-4(1H)-one,hexahydro-, cis- (9CI)
• Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI)
• cis-hexahydro-Cyclopenta[c]pyrrol-4(1H)-one (Relative struc)
• cis-Hexahydro-cyclopenta[c]pyrrol-4-one
• 130658-11-6
• (3aS,6aR)-2,3,3a,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-4-one
• Cyclopenta[c]pyrrol-4(1H)-one,hexahydro-,cis-(9ci)
• Rel-(3aS,6aR)-hexahydrocyclopenta[c]pyrrol-4(1H)-one

• MDL： MFCD18835713
• Inchi： 1S/C7H11NO/c9-7-2-1-5-3-8-4-6(5)7/h5-6,8H,1-4H2/t5-,6+/m0/s1
• InChI Key： VTJCOTZQTGPOSP-NTSWFWBYSA-N
• SMILES： O=C1CC[C@H]2CNC[C@H]21

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 29.1

Additional information on Cyclopenta[c]pyrrol-4(1H)-one,hexahydro-, cis- (9CI)

Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI) (CAS No. 130658-11-6): A Comprehensive Overview

Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI), also known by its CAS number 130658-11-6, is a cyclic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its hexahydrocyclopentapyrrole framework, which confers it with distinct chemical and biological properties. In this article, we will delve into the structure, synthesis, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The structure of Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI) is defined by its cyclopentapyrrole core, which is fully saturated with six hydrogen atoms. This structure is particularly interesting due to its potential for forming stable complexes with various metal ions and its ability to participate in a wide range of chemical reactions. The cis configuration of the compound further adds to its structural uniqueness and influences its reactivity and biological activity.

In terms of synthesis, several methods have been reported in the literature for the preparation of Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI). One common approach involves the cyclization of appropriate precursors under controlled conditions. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using palladium-catalyzed cyclization followed by hydrogenation. This method not only simplifies the synthetic route but also improves the overall yield and purity of the final product.

The biological activities of Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI) have been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. For example, a study published in Pharmacological Research demonstrated that Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI) effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has been found to scavenge free radicals and protect cells from oxidative stress.

Another area of interest is the pharmacological potential of Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI) in neurodegenerative diseases. Research conducted at the University of California found that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI) may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its biological activities, Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI) has also been explored for its material science applications. Its unique molecular structure makes it an attractive candidate for the development of novel materials with enhanced mechanical properties and stability. A recent study published in Advanced Materials reported the use of Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI) as a building block for constructing supramolecular assemblies with tunable properties. These assemblies have shown promise in applications ranging from drug delivery systems to electronic devices.

In conclusion, Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, cis- (9CI) (CAS No. 130658-11-6) is a versatile compound with a rich array of chemical and biological properties. Its unique structure and diverse applications make it an important subject of ongoing research in multiple scientific disciplines. As new methods for synthesis and characterization continue to be developed, the potential uses of this compound are likely to expand further, opening up exciting possibilities for future innovations in chemistry, biology, and pharmaceuticals.